N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide
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Description
N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide is a useful research compound. Its molecular formula is C21H17N3O2S and its molecular weight is 375.45. The purity is usually 95%.
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Scientific Research Applications
Therapeutic Potential and Pharmacological Applications
- Anticancer Properties : Studies on 1,3,4-oxadiazole and pyrazole derivatives, including compounds structurally related to N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide, have revealed significant potential in tumor inhibition, demonstrating moderate inhibitory effects in toxicity assessment and tumor inhibition assays. Notably, these compounds have shown affinity for COX-2 and 5-LOX, correlating to high analgesic and anti-inflammatory effects, along with binding to targets like the epidermal growth factor receptor (EGFR) and tubulin, highlighting their broad therapeutic potential (Faheem, 2018).
- Anticonvulsant Activity : Naphthalene-2-yloxymethyl-1,3,4-oxadiazol derivatives have been synthesized and evaluated for anticonvulsant activities. These compounds were designed based on a pharmacophoric model, showing efficacy in maximal electroshock seizure (MES), subcutaneous pentylenetetrazole (scPTZ), and subcutaneous strychnine (scSTY) models, contributing to the development of potential anticonvulsant therapies (Rajak et al., 2010).
Chemical and Physical Properties
- Synthesis and Characterization : Research into the synthesis and characterization of novel 1,3,4-oxadiazole derivatives, including those similar to this compound, has contributed to understanding their chemical properties and potential applications in materials science. These studies involve detailed analysis using techniques such as IR, NMR, Mass spectrometry, and Fluorescence, shedding light on their structural and photophysical properties (Alrazzak, 2018).
Antimicrobial and Antioxidant Activities
- Antimicrobial Activities : Certain derivatives of this compound have demonstrated significant antimicrobial activities, with potential applications in addressing drug-resistant bacterial infections. This includes studies focusing on their efficacy against methicillin-resistant Staphylococcus aureus (MRSA), highlighting their potential as novel antibiotics (Hannoun et al., 2020).
- Antioxidant Activities : Research on oxadiazole derivatives has also explored their antioxidant properties, investigating their ability to scavenge free radicals and contribute to the development of treatments for oxidative stress-related conditions. This research underscores the versatile potential of these compounds in therapeutic applications beyond their antimicrobial and antitumor effects (Soumya & Rajitha, 2015).
Properties
IUPAC Name |
N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O2S/c1-27-18-12-5-4-11-17(18)20-23-24-21(26-20)22-19(25)13-15-9-6-8-14-7-2-3-10-16(14)15/h2-12H,13H2,1H3,(H,22,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DURQIKNPDIHAHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C2=NN=C(O2)NC(=O)CC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.